Cas no 917590-52-4 (3-Thiophenecarbonitrile, 2-amino-4-(2,6-difluorophenyl)-)

• Product Name: 3-Thiophenecarbonitrile, 2-amino-4-(2,6-difluorophenyl)-
• CAS No: 917590-52-4
• MF: C₁₁H₆F₂N₂S
• MW: 236.240547657013
• CID: 785898
• PubChem ID: 16791437
• Update Time: 2025-04-19

3-Thiophenecarbonitrile, 2-amino-4-(2,6-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonitrile, 2-amino-4-(2,6-difluorophenyl)-
• 2-amino-4-(2,6-difluorophenyl)thiophene-3-carbonitrile
• DTXSID70588562
• 917590-52-4

• Inchi： 1S/C11H6F2N2S/c12-8-2-1-3-9(13)10(8)7-5-16-11(15)6(7)4-14/h1-3,5H,15H2
• InChI Key： MWPBVEABYINZJF-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(=C1)C1C(=CC=CC=1F)F)N

Computed Properties

• Exact Mass: 236.02197570g/mol
• Monoisotopic Mass: 236.02197570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78Ų